Cas no 2137608-40-1 (1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(propan-2-yl)thiourea)

• Product Name: 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(propan-2-yl)thiourea
• CAS No: 2137608-40-1
• MF: C₁₀H₁₇N₅S
• MW: 239.34047961235
• CID: 5823278
• PubChem ID: 165949194
• Update Time: 2025-06-20

1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(propan-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(propan-2-yl)thiourea
• 1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-(propan-2-yl)thiourea
• EN300-1131114
• 2137608-40-1

• Inchi： 1S/C10H17N5S/c1-7(2)13-10(16)14-9-3-4-12-15(9)8-5-11-6-8/h3-4,7-8,11H,5-6H2,1-2H3,(H2,13,14,16)
• InChI Key： VTOANXMJPYAWOZ-UHFFFAOYSA-N
• SMILES： S=C(NC(C)C)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 239.12046674g/mol
• Monoisotopic Mass: 239.12046674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86Ų

Additional information on 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(propan-2-yl)thiourea

Professional Introduction to Compound with CAS No. 2137608-40-1 and Product Name: 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(propan-2-yl)thiourea

The compound identified by the CAS number 2137608-40-1 and the product name 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(propan-2-yl)thiourea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic thioamides, which have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. The structural framework of this molecule integrates two key pharmacophoric units: an azetidine ring and a pyrazole moiety, both of which are well-documented for their role in modulating biological pathways.

Recent studies have highlighted the importance of azetidinyl and pyrazolyl substituents in the development of novel therapeutic agents. The azetidine ring, a five-membered saturated heterocycle, is known for its ability to mimic certain natural amino acid structures, thereby facilitating interactions with biological targets. In contrast, the pyrazole ring, a six-membered aromatic heterocycle, is widely recognized for its role in enzyme inhibition and receptor binding. The combination of these two motifs in 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(propan-2-yl)thiourea suggests a multifaceted approach to drug design, potentially enabling simultaneous engagement with multiple biological targets.

The introduction of the thiourea functional group further enhances the pharmacological profile of this compound. Thioureas have long been utilized in medicinal chemistry due to their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the propan-2-yl side chain adds an additional layer of structural complexity, which can influence both the solubility and metabolic stability of the molecule. This feature is particularly important in drug development, as it can impact the compound's bioavailability and pharmacokinetic behavior.

Current research in pharmaceutical chemistry increasingly emphasizes the design of molecules with tailored properties to optimize therapeutic efficacy while minimizing side effects. The structural features of 1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-(propan-2-yl)thiourea align well with these principles. For instance, the azetidine ring can enhance binding affinity by mimicking peptide-like structures, while the pyrazole moiety can modulate enzyme activity through specific hydrogen bonding interactions. The thiourea group provides a site for further chemical modification, allowing for the exploration of analogs with enhanced potency or selectivity.

In addition to its structural attributes, this compound has shown promise in preclinical studies as a potential lead for further drug development. Preliminary assays have indicated activity against various biological targets relevant to human diseases. For example, studies have suggested that compounds containing azetidine and pyrazole moieties may exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. Furthermore, the thiourea component has been associated with antiviral properties, making this compound a candidate for exploring novel treatments against viral infections.

The synthesis of 1-(azetidin-3-yloxy)-5-methylpyrazole derivatives, including analogs related to CAS No. 2137608, has been a focus of recent synthetic efforts. These derivatives are synthesized through multi-step reactions that typically involve cyclization reactions followed by functional group transformations. The use of advanced synthetic methodologies has enabled the efficient preparation of complex heterocyclic structures, such as those found in 1-H-pyrazol[5',4':6',5"]benzodiazepine derivatives, which are closely related chemically but differ in their substituent patterns.

The development of new synthetic routes has also contributed to the accessibility of these compounds for further investigation. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing carbon-carbon bonds within these complex molecular frameworks. Such advancements not only facilitate the synthesis of target compounds but also allow for rapid exploration of structural analogs through combinatorial chemistry approaches.

The pharmacological evaluation of compounds like CAS No 2137608 often involves high-throughput screening (HTS) campaigns to identify hits with promising activity profiles. These hits are then subjected to structureActivity relationship (SAR) studies to refine their chemical structure and optimize their biological activity. The integration of computational modeling techniques has further accelerated this process by enabling virtual screening and molecular docking studies to predict binding affinities and interactions with biological targets.

In conclusion,1-(azetidinyl)-5-methylpyrazole derivatives represent a compelling area of research within pharmaceutical chemistry due to their diverse biological activities and structural versatility. The compound identified by CAS No 2137608 exemplifies how integrating multiple pharmacophoric units can yield molecules with significant therapeutic potential. Ongoing research efforts continue to explore new synthetic strategies and pharmacological applications for these compounds, paving the way for innovative approaches in drug discovery and development.